Cas no 2564-95-6 (3-(dimethylcarbamoyl)propanoic acid)
3-(Dimethylcarbamoyl)propanoic acid is a versatile carboxylic acid derivative featuring a dimethylcarbamoyl functional group. This compound is valued for its role as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its carbamoyl moiety enhances reactivity, making it useful in amidation and condensation reactions. The presence of both carboxylic and amide functionalities allows for selective modifications, enabling tailored applications in drug design and material science. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and consistent purity make it a reliable building block for research and industrial processes requiring precise molecular frameworks.
2564-95-6 structure
Product Name:3-(dimethylcarbamoyl)propanoic acid
CAS No:2564-95-6
MF:C6H11NO3
MW:145.156441926956
MDL:MFCD00043505
CID:84394
PubChem ID:75717
Update Time:2025-06-07
3-(dimethylcarbamoyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- NN-Dimethylsuccinamic Acid
- Butanedioic acid mono(N,N-dimethylamide)
- 4-(dimethylamino)-4-oxobutanoic acid
- N,N-Dimethylsuccinamicacid Solution
- NN-DIMETHYLSUCCINAMIC ACID ---CRYSTALLINE---
- N,N-Dimethyl-succinamidsaeure
- N,N-Dimethylsuccinic acid monoamide
- 3-(dimethylcarbamoyl)propanoic acid
- 19QG006ARN
- BUTANOIC ACID,4-(DIMETHYLAMINO)-4-OXO-
- 4-(Dimethylamino)-4-oxobutanoic acid #
- CS-0205917
- 2564-95-6
- Z270759422
- NSC-46778
- AS-62975
- EN300-176877
- MFCD00043505
- DTXSID3062524
- UNII-19QG006ARN
- Butanoic acid, 4-(dimethylamino)-4-oxo-
- FT-0629567
- Succinamic acid,N-dimethyl-
- Succinamic acid, N,N-dimethyl-
- E82457
- AKOS000147949
- NSC 46778
- SY062043
- N,N-Dimethylsuccinamic acid
- N-dimethyl-succinamic acid
- NSC46778
- SCHEMBL322794
- 256-49-5
- DTXCID2037346
- DA-07628
- STK017257
-
- MDL： MFCD00043505
- Inchi： 1S/C6H11NO3/c1-7(2)5(8)3-4-6(9)10/h3-4H2,1-2H3,(H,9,10)
- InChI Key： WAIGPJMZARQZDX-UHFFFAOYSA-N
- SMILES： O=C(CCC(=O)O)N(C)C
- BRN： 1762788
Computed Properties
- Exact Mass: 145.07400
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.8
- Topological Polar Surface Area: 57.6A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.146
- Melting Point: 82-83°C
- Boiling Point: 297.5°Cat760mmHg
- Flash Point: 133.7°C
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 57.61000
- LogP: -0.06060
- Solubility: Not available
3-(dimethylcarbamoyl)propanoic acid Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- TSCA：Yes
- Safety Term：S22;S24/25
3-(dimethylcarbamoyl)propanoic acid Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(dimethylcarbamoyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 066642-10g |
4-(Dimethylamino)-4-oxobutanoic acid |
2564-95-6 | 97% | 10g |
￡98.00 | 2022-03-01 | |
| Chemenu | CM344156-5g |
N,N-Dimethylsuccinamic acid |
2564-95-6 | 95%+ | 5g |
$72 | 2024-07-28 | |
| Chemenu | CM344156-25g |
N,N-Dimethylsuccinamic acid |
2564-95-6 | 95%+ | 25g |
$229 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1015577-250mg |
N,N-DIMETHYLSUCCINAMIC ACID |
2564-95-6 | 98% | 250mg |
$60 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1015577-1g |
N,N-DIMETHYLSUCCINAMIC ACID |
2564-95-6 | 98% | 1g |
$70 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1015577-5g |
N,N-DIMETHYLSUCCINAMIC ACID |
2564-95-6 | 98% | 5g |
$100 | 2024-06-07 | |
| 1PlusChem | 1P003T2B-100g |
N,N-DIMETHYLSUCCINAMIC ACID |
2564-95-6 | 97% | 100g |
$566.00 | 2025-02-20 | |
| 1PlusChem | 1P003T2B-25g |
N,N-DIMETHYLSUCCINAMIC ACID |
2564-95-6 | 97% | 25g |
$193.00 | 2025-02-20 | |
| 1PlusChem | 1P003T2B-10g |
N,N-DIMETHYLSUCCINAMIC ACID |
2564-95-6 | 97% | 10g |
$115.00 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1015577-100g |
N,N-DIMETHYLSUCCINAMIC ACID |
2564-95-6 | 98% | 100g |
$505 | 2025-02-19 |
3-(dimethylcarbamoyl)propanoic acid Related Literature
-
Sunil Kr. Jha,Ninoslav Marina,Chuanjun Liu,Kenshi Hayashi Anal. Methods 2015 7 9549
-
2. 595. Thia- and dithia-alkanebis(quaternary ammonium) salts as neuromuscular- and ganglion-blocking agentsK. J. M. Andrews,F. Bergel,A. L. Morrison J. Chem. Soc. 1953 2998
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